Cas no 897617-48-0 (5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide)

5-Bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide is a heterocyclic compound featuring a pyridopyrimidine core linked to a brominated furan carboxamide moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or targeted therapeutic agents. The bromo-substituted furan enhances reactivity for further functionalization, while the pyridopyrimidine framework offers stability and binding affinity. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound's purity and synthetic reproducibility are critical for research applications, ensuring reliable performance in biochemical assays and mechanistic investigations.

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide structure

897617-48-0 structure

Product name:5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide

CAS No:897617-48-0

MF:C₁₅H₁₂BrN₃O₃

MW:362.178082466125

CID:5798754

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-bromo-N-(2,9-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)furan-2-carboxamide
- 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide
- Inchi： 1S/C15H12BrN3O3/c1-8-4-3-7-19-13(8)17-9(2)12(15(19)21)18-14(20)10-5-6-11(16)22-10/h3-7H,1-2H3,(H,18,20)
- InChI Key： AYFZEQKNQHTHOF-UHFFFAOYSA-N
- SMILES： O1C(Br)=CC=C1C(NC1C(=O)N2C=CC=C(C)C2=NC=1C)=O

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2073-0478-3mg	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2073-0478-2μmol	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2073-0478-15mg	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	15mg	$89.0	2023-05-16
Life Chemicals	F2073-0478-30mg	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	30mg	$119.0	2023-05-16
Life Chemicals	F2073-0478-25mg	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	25mg	$109.0	2023-05-16
Life Chemicals	F2073-0478-20μmol	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2073-0478-20mg	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	20mg	$99.0	2023-05-16
Life Chemicals	F2073-0478-1mg	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2073-0478-10μmol	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2073-0478-4mg	5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide	897617-48-0	90%+	4mg	$66.0	2023-05-16

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide Related Literature

1. Calculation of the vibrationally non-relaxed photo-induced electron transfer rate constant in dye-sensitized solar cells

Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
2. Beta-hydroxy beta-methyl butyrate decreases muscle protein degradation via increased Akt/FoxO3a signaling and mitochondrial biogenesis in weanling piglets after lipopolysaccharide challenge

Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
3. Caffeine promotes the expression of telomerase reverse transcriptase to regulate cellular senescence and aging

Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
4. Characterization of microstructured fibre emitters: in pursuit of improved nano electrospray ionization performance†

Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
5. Cellular uptake and targeting of low dispersity, dual emissive, segmented block copolymer nanofibers†

Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408

Additional information on 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide

Recent Advances in the Study of 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide (CAS: 897617-48-0)

The compound 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide (CAS: 897617-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyridopyrimidine and furan carboxamide scaffold, has been the subject of several studies exploring its biological activity, mechanism of action, and pharmacological properties.

Recent research has focused on the compound's role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. In vitro studies have demonstrated that 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide exhibits promising inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The compound's ability to modulate key signaling pathways has made it a candidate for further drug development efforts.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological profile. Modifications to the furan carboxamide moiety and the pyridopyrimidine core have been explored to enhance binding affinity and improve pharmacokinetic properties. These efforts have yielded derivatives with improved selectivity and reduced off-target effects, paving the way for preclinical evaluation.

In addition to its kinase inhibitory properties, recent investigations have revealed that 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide may also interact with other molecular targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings suggest a broader therapeutic potential beyond its initial applications, warranting further exploration in diverse disease models.

The compound's synthetic accessibility has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with the multi-step synthesis of the pyridopyrimidine core. These advancements are critical for enabling large-scale production and facilitating future clinical studies.

Despite these promising developments, challenges remain in the development of 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide as a therapeutic agent. Issues such as metabolic stability, oral bioavailability, and potential toxicity profiles need to be thoroughly investigated in upcoming studies. Current research efforts are directed toward addressing these limitations through medicinal chemistry optimization and formulation strategies.

In conclusion, 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide represents a promising scaffold for the development of novel therapeutics. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research in chemical biology and drug discovery. Future studies will likely focus on advancing the compound through preclinical development and exploring its potential in combination therapies.